Cas no 1214346-31-2 (2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid
• CAS No: 1214346-31-2
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 5522689
• PubChem ID: 64988913
• Update Time: 2025-06-29

2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 5-fluoro-α-hydroxy-2-methyl-
• 2-(5-Fluoro-2-methylphenyl)-2-hydroxyacetic acid
• 5-Fluoro-2-methylmandelic Acid
• 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C9H9FO3/c1-5-2-3-6(10)4-7(5)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： HGJZGNMCEGGOBR-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1C)(O)C(=O)O

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid

Introduction to 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid (CAS No. 1214346-31-2)

2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 1214346-31-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of hydroxyacetic acid derivatives, characterized by its structural incorporation of a fluoro-substituted aromatic ring and a hydroxyl group at the alpha position of the acetic acid moiety. The presence of both fluorine and methyl groups on the aromatic ring imparts unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The fluoro group, in particular, is a well-documented pharmacophore in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate biological activity. In contrast, the methyl group can influence the compound's solubility and interactions with biological targets. The combination of these substituents in 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid suggests potential utility in the development of drugs targeting neurological disorders, inflammation, and other metabolic conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have shown that hydroxyacetic acid derivatives can act as intermediates in metabolic pathways, influencing key enzymes and signaling pathways. For instance, modifications at the alpha position of acetic acid derivatives have been linked to effects on glycolysis and gluconeogenesis, which are critical processes in energy metabolism.

The 5-fluoro-2-methylphenyl moiety in 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid has been explored for its potential role in modulating neurotransmitter systems. Fluorinated aromatic compounds are known to interact with receptors and enzymes involved in central nervous system (CNS) function. Preliminary research indicates that this derivative may exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs) or other neuromodulators, although further studies are necessary to confirm these hypotheses.

In vitro studies have begun to unravel the mechanistic aspects of 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid. Researchers have observed interactions with enzymes such as cytochrome P450 (CYP) family members, which play a crucial role in drug metabolism. The fluoro substituent appears to influence enzyme kinetics, potentially leading to prolonged half-lives or altered metabolic pathways. This information is vital for optimizing drug design and minimizing side effects.

The pharmaceutical industry has shown interest in hydroxyacetic acid derivatives due to their versatility as scaffolds for drug development. 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid exemplifies how structural modifications can yield compounds with tailored biological activities. Its potential applications extend beyond CNS disorders to include inflammatory conditions and metabolic diseases. For example, hydroxyacetic acid derivatives have been investigated for their anti-inflammatory properties, targeting pathways such as NF-κB and MAPK.

One of the most compelling aspects of this compound is its synthetic accessibility. Modern synthetic methodologies allow for efficient preparation of complex molecules like 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid, enabling rapid screening for biological activity. Advances in green chemistry have also facilitated more sustainable production processes, reducing waste and energy consumption during synthesis.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications. The study of 2-(5-fluoro-2-methylphenyl)-2-hydroxyacetic acid underscores the importance of interdisciplinary approaches in drug discovery. By integrating knowledge from organic chemistry, biochemistry, pharmacology, and computational biology, scientists can accelerate the development of novel therapeutics.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. compounds like 1214346-31-2 must undergo comprehensive preclinical evaluations before entering human trials. These studies assess toxicity, pharmacokinetics, pharmacodynamics, and potential interactions with other drugs.

In conclusion, 1214346-31-2121 1214346-31-2121 1214346-31-2121 1214346-31-2121 1214346 1214346 1214346 1214346 1214346 1214346 1214346 1214346 1214346 . Its unique structural features make it a valuable tool for researchers exploring new therapeutic avenues. As our understanding of biological systems grows more sophisticated，so too does our capacity to design molecules that precisely target disease mechanisms。The future promises exciting developments，as ongoing studies continue to reveal the potential of compounds like (CAS No.)。